Cas no 18065-78-6 (1-Phenethyl-2-pyridone)

• Product Name: 1-Phenethyl-2-pyridone
• CAS No: 18065-78-6
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 906871
• PubChem ID: 296919
• Update Time: 2025-10-31

1-Phenethyl-2-pyridone Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylethyl)pyridin-2-one
• 1-(2-Phenylethyl)-pyridon-2
• 1-Phenaethyl-1H-pyridin-2-on
• 1-phenethyl-1H-pyridin-2-one
• 1-phenethylpyridin-2-one
• AC1L6QUS
• N-ethyl phenyl pyridone
• NSC167484
• 1-(2-Phenylethyl)pyridin-2(1H)-one
• G32272
• AKOS033373064
• NSC-167484
• EN300-1709226
• 1-(2-phenylethyl)-1,2-dihydropyridin-2-one
• 18065-78-6
• 2(1H)-Pyridone, 1-phenethyl- (6CI,7CI,8CI); 1-(2-Phenylethyl)-2(1H)-pyridinone; 1-(2-Phenylethyl)-2(1H)-pyridone; 1-(2-Phenylethyl)-2-pyridone; 1-Phenethyl-2-pyridinone; NSC 167484
• Z1478404452
• DTXSID90304822
• SCHEMBL17457918
• 1-Phenethyl-2-pyridone

• Inchi： 1S/C13H13NO/c15-13-8-4-5-10-14(13)11-9-12-6-2-1-3-7-12/h1-8,10H,9,11H2
• InChI Key： BVHQLHNISFFNNO-UHFFFAOYSA-N
• SMILES： O=C1C=CC=CN1CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 199.09979
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31
• LogP: 2.09100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 1-Phenethyl-2-pyridone

1-Phenethyl-2-pyridone (CAS No: 18065-78-6)

1-Phenethyl-2-pyridone is a versatile and intriguing compound with the CAS registry number 18065-78-6. This compound, also referred to as phenethyl pyridone, belongs to the broader category of pyridone derivatives, which have garnered significant attention in both academic and industrial research due to their diverse applications and unique chemical properties.

The molecular structure of 1-Phenethyl-2-pyridone consists of a pyridone ring fused with a phenyl group, creating a conjugated system that imparts stability and reactivity to the molecule. This structure makes it an ideal candidate for various chemical transformations, including nucleophilic additions, cyclizations, and cross-coupling reactions. Recent studies have highlighted its potential as a building block in organic synthesis, particularly in the construction of complex natural products and bioactive molecules.

One of the most notable aspects of 1-Phenethyl-2-pyridone is its role in medicinal chemistry. Researchers have explored its ability to serve as a scaffold for designing new drug candidates, especially in the areas of anticancer and anti-inflammatory therapies. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of phenethyl pyridone exhibit potent inhibitory effects on key enzymes involved in inflammation pathways, suggesting their potential as novel therapeutic agents.

In addition to its medicinal applications, 1-Phenethyl-2-pyridone has found utility in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and the development of new materials for energy storage applications. A recent breakthrough reported in *Nature Communications* showcased how phenethyl pyridone-based metal-organic frameworks (MOFs) can be employed as efficient catalysts for carbon dioxide reduction, highlighting their potential in addressing global energy challenges.

The synthesis of 1-Phenethyl-2-pyridone has also been a focal point of recent research efforts. Traditional methods often involve multi-step processes that can be time-consuming and low-yielding. However, advancements in catalytic asymmetric synthesis have enabled more efficient routes to this compound. For example, a report in *Angewandte Chemie* detailed the use of palladium-catalyzed cross-coupling reactions to directly synthesize phenethyl pyridone from readily available starting materials, significantly streamlining the production process.

Beyond its chemical synthesis and applications, 1-Phenethyl-2-pyridone has also been studied for its environmental impact and safety profile. Regulatory agencies have conducted extensive evaluations to ensure that its production and use comply with safety standards. According to recent reports by the European Chemicals Agency (ECHA), phenethyl pyridone demonstrates low toxicity under standard conditions, making it suitable for use in consumer products and industrial settings.

In conclusion, 1-Phenethyl-2-pyridone (CAS No: 18065-78-6) stands out as a compound with remarkable versatility and potential across multiple disciplines. Its role as a key intermediate in organic synthesis, coupled with its promising applications in medicine and materials science, underscores its importance in contemporary chemical research. As ongoing studies continue to uncover new facets of this compound's properties and uses, it is poised to play an even more significant role in shaping future innovations.